Cas no 1016713-07-7 (3-(2,6-difluorophenyl)-1H-1,2,4-triazol-5-amine)

• Product Name: 3-(2,6-difluorophenyl)-1H-1,2,4-triazol-5-amine
• CAS No: 1016713-07-7
• MF: C₈H₆F₂N₄
• MW: 196.156847476959
• MDL: MFCD20233578
• CID: 4566961
• Update Time: 2023-04-06

3-(2,6-difluorophenyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluorophenyl)-1H-1,2,4-triazol-5-amine

• MDL： MFCD20233578
• Inchi： 1S/C8H6F2N4/c9-4-2-1-3-5(10)6(4)7-12-8(11)14-13-7/h1-3H,(H3,11,12,13,14)
• InChI Key： FVRLRDMAPXDEDB-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2=C(F)C=CC=C2F)=N1

Computed Properties

• Exact Mass: 196.056053g/mol
• Monoisotopic Mass: 196.056053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.16g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 405.0±55.0 °C at 760 mmHg
• Flash Point: 198.7±31.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2,6-difluorophenyl)-1H-1,2,4-triazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles